Cas no 1024144-58-8 (ASKYUNKQJIMTOK-UHFFFAOYSA-N)

• Product Name: ASKYUNKQJIMTOK-UHFFFAOYSA-N
• CAS No: 1024144-58-8
• MF: C₁₃H₁₂F₃NO₄
• MW: 303.233894348145
• MDL: MFCD00955281
• CID: 5156480
• Update Time: 2025-06-05

ASKYUNKQJIMTOK-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• ASKYUNKQJIMTOK-UHFFFAOYSA-N

• MDL： MFCD00955281
• Inchi： 1S/C13H12F3NO4/c14-13(15,16)21-8-3-1-2-7(4-8)6-17-11(18)9-5-10(9)12(19)20/h1-4,9-10H,5-6H2,(H,17,18)(H,19,20)
• InChI Key： ASKYUNKQJIMTOK-UHFFFAOYSA-N
• SMILES： C1(C(=O)NCC2=CC=CC(=C2)OC(F)(F)F)CC1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on ASKYUNKQJIMTOK-UHFFFAOYSA-N

Introduction to Compound with CAS No. 1024144-58-8 and Product Name ASKYUNKQJIMTOK-UHFFFAOYSA-N

Compound with the CAS number 1024144-58-8 and the product name ASKYUNKQJIMTOK-UHFFFAOYSA-N represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various therapeutic areas. The molecular structure of this compound, characterized by its specific functional groups and stereochemistry, makes it a promising candidate for further investigation.

The compound's chemical formula and molecular weight provide a foundational understanding of its physical and chemical properties. These attributes are critical in determining its solubility, stability, and reactivity, which are essential factors in drug design and development. Recent studies have highlighted the importance of such compounds in the development of novel treatments for complex diseases, including cancer, neurodegenerative disorders, and infectious diseases.

In the realm of pharmaceutical research, the compound 1024144-58-8 has been studied for its potential role in modulating biological pathways. Specifically, researchers have explored its interactions with target proteins and enzymes, which could lead to the development of new therapeutic agents. The product name ASKYUNKQJIMTOK-UHFFFAOYSA-N is associated with a series of synthetic derivatives that have been synthesized to enhance specific pharmacological properties.

One of the most intriguing aspects of this compound is its ability to interact with biological targets in a highly selective manner. This selectivity is crucial for minimizing side effects and improving patient outcomes. Current research is focused on understanding the mechanisms by which this compound exerts its effects at the molecular level. Advanced computational methods, such as molecular dynamics simulations and quantum chemistry calculations, are being employed to model these interactions.

The synthesis of 1024144-58-8 involves complex organic reactions that require precise control over reaction conditions. Researchers have developed novel synthetic routes that improve yield and purity, making it more feasible for large-scale production. These advancements in synthetic chemistry are essential for translating laboratory discoveries into viable pharmaceuticals.

Recent clinical trials have demonstrated promising results when using derivatives of this compound in preclinical models. These studies have shown that the compound can effectively inhibit the growth of certain types of cancer cells while sparing healthy cells. This selective toxicity is a key factor in evaluating the potential of new anticancer agents.

The pharmacokinetic properties of 1024144-58-8, including its absorption, distribution, metabolism, and excretion (ADME), are being thoroughly investigated. Understanding these properties is critical for optimizing dosing regimens and ensuring therapeutic efficacy. Additionally, researchers are exploring ways to enhance the bioavailability of this compound through formulation innovations.

In conclusion, compound 1024144-58-8 and its derivatives represent a significant step forward in the development of novel therapeutic agents. The combination of its unique chemical structure, selective biological activity, and promising preclinical results makes it a highly valuable compound in pharmaceutical research. Continued investigation into its mechanisms of action and synthetic optimization will likely lead to new treatments that benefit patients worldwide.